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1H-Imidazol-4-amine

dihydrochloride

Cat. No.: B035115 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of 1H-
Imidazol-4-amine dihydrochloride in Modern Drug
Discovery
1H-Imidazol-4-amine dihydrochloride serves as a critical heterocyclic building block in

medicinal chemistry and drug development. Its imidazole core, a privileged scaffold, is present

in numerous endogenous molecules and approved therapeutics.[1][2] The presence of a

primary amine group at the 4-position provides a versatile handle for synthetic elaboration,

enabling the construction of diverse molecular architectures. This guide provides a

comprehensive overview of the essential technical details for the safe handling, storage, and

application of 1H-Imidazol-4-amine dihydrochloride, ensuring its effective and safe utilization

in the laboratory. 4-aminoimidazoles are recognized as valuable synthons for synthesizing

biologically active molecules, including antibacterial and anticancer agents, kinase inhibitors,

and compounds for treating Alzheimer's disease.[3]

Chemical and Physical Properties
A thorough understanding of the physicochemical properties of 1H-Imidazol-4-amine
dihydrochloride is fundamental to its appropriate handling and use in experimental workflows.

This information dictates storage conditions, solvent selection, and safety precautions.
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Property Value Source

Molecular Formula C₃H₇Cl₂N₃ [4]

Molecular Weight 156.01 g/mol [4]

Physical Form
Solid, off-white to pale

grey/beige
[3]

Melting Point >185°C (decomposes) [3]

pKa (Predicted for free base) 16.92 ± 0.10 [3]

Solubility (Qualitative)

Slightly soluble in DMSO and

Methanol.[3] Solubility in water

is not explicitly quantified in the

provided search results, but as

a dihydrochloride salt, it is

expected to have some

aqueous solubility.

[3]

Safety, Handling, and Storage: A Risk-Based
Approach
1H-Imidazol-4-amine dihydrochloride, like many amine-containing heterocyclic compounds,

requires careful handling to mitigate potential hazards. The following protocols are designed to

ensure a safe laboratory environment.

Hazard Identification and Personal Protective Equipment
(PPE)
The primary hazards associated with 1H-Imidazol-4-amine dihydrochloride include irritation

to the skin, eyes, and respiratory system.[5] Therefore, a stringent PPE policy is mandatory.

Eye and Face Protection: Chemical safety goggles are required at all times. A face shield

should be worn when handling larger quantities or when there is a risk of splashing.

Skin Protection: A laboratory coat must be worn and fully fastened. Nitrile gloves are

recommended; however, always consult the glove manufacturer's compatibility chart.
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Dispose of contaminated gloves immediately after use and wash hands thoroughly.

Respiratory Protection: All handling of the solid compound should be conducted in a certified

chemical fume hood to avoid inhalation of dust particles.[5]

Workflow for Safe Handling
The following diagram outlines the critical steps for the safe handling of 1H-Imidazol-4-amine
dihydrochloride, from receiving to disposal.

Preparation Handling Cleanup & Disposal

Receive Compound Inspect Container
Check for damage

Don Appropriate PPE
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Work in Fume Hood Weigh Solid Dissolve Decontaminate SurfacesAfter use Segregate Waste Dispose via EHS
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Caption: Workflow for the safe handling of 1H-Imidazol-4-amine dihydrochloride.

Storage and Stability
Proper storage is crucial to maintain the integrity of 1H-Imidazol-4-amine dihydrochloride.

Temperature: Store in a cool, dry place, with a recommended temperature of 2-8°C.

Atmosphere: This compound should be stored under an inert atmosphere (e.g., argon or

nitrogen) as it is sensitive to moisture.[3][5] Keep the container tightly closed in a well-

ventilated area.[5]

Incompatibilities: Avoid storage with strong oxidizing agents, acids, acid anhydrides, and acid

chlorides.[5]

Stability: The compound is stable under the recommended storage conditions.[5] However,

solutions may be less stable and should ideally be prepared fresh for each experiment.
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Protocols for Solution Preparation
The dihydrochloride salt form of 1H-Imidazol-4-amine is intended to enhance aqueous

solubility. However, for many biological assays, organic solvents are used to prepare

concentrated stock solutions.

Protocol 1: Preparation of a Concentrated Stock
Solution in DMSO
This protocol is suitable for preparing a high-concentration stock solution for subsequent

dilution in aqueous buffers for cell-based or enzymatic assays.

Rationale: Dimethyl sulfoxide (DMSO) is a versatile aprotic solvent capable of dissolving a wide

range of organic molecules, making it an excellent choice for preparing stock solutions of

compounds with limited aqueous solubility.[6]

Materials:

1H-Imidazol-4-amine dihydrochloride

Anhydrous, high-purity DMSO

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)

Procedure:

Pre-weighing: In a chemical fume hood, carefully weigh the desired amount of 1H-Imidazol-
4-amine dihydrochloride into a sterile microcentrifuge tube.

Solvent Addition: Add the calculated volume of anhydrous DMSO to achieve the target

concentration (e.g., for a 10 mM stock solution, add the appropriate volume of DMSO to the

molar equivalent of the weighed solid).

Dissolution: Tightly cap the tube and vortex for 1-2 minutes to facilitate dissolution.
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Sonication (if necessary): If the compound does not fully dissolve, sonicate the tube in a

water bath for 5-10 minutes. Gentle warming to 37°C can also be applied, but avoid

excessive heat to prevent degradation.[6]

Visual Inspection: Ensure the solution is clear and free of particulates before storage.

Storage: Store the stock solution at -20°C or -80°C in small aliquots to minimize freeze-thaw

cycles.

Protocol 2: Preparation of Aqueous Working Solutions
This protocol describes the dilution of a DMSO stock solution into an aqueous buffer for

experimental use.

Rationale: Direct dilution of a high-concentration DMSO stock into an aqueous medium can

sometimes lead to precipitation. Serial dilution and careful mixing are key to maintaining

solubility. The final concentration of DMSO in the assay should be kept low (typically <0.5%) to

avoid solvent-induced artifacts.[6]

Procedure:

Thaw Stock Solution: On the day of the experiment, thaw an aliquot of the DMSO stock

solution at room temperature.

Serial Dilution: Perform serial dilutions of the stock solution in your final assay buffer to reach

the desired working concentrations.

Mixing Technique: When diluting, add the DMSO stock to the aqueous buffer and mix

immediately and thoroughly. This prevents the formation of localized high concentrations that

can cause the compound to precipitate.

pH Consideration: The solubility of amine-containing compounds is often pH-dependent. If

precipitation occurs in a neutral buffer, consider adjusting the pH of the buffer to a slightly

acidic range (e.g., pH 5-6) to protonate the amine and imidazole nitrogens, which can

enhance solubility.[6]
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Final Inspection: Visually inspect the final working solutions for any signs of precipitation

before use in your assay.
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Caption: Protocol for preparing stock and working solutions of 1H-Imidazol-4-amine
dihydrochloride.

Applications in Drug Discovery and Research
1H-Imidazol-4-amine dihydrochloride is a valuable starting material for the synthesis of a

wide array of more complex molecules with therapeutic potential. Its utility stems from the

reactivity of the amino group and the versatile chemistry of the imidazole ring.

Precursor to Purines and Guanidines: 4-aminoimidazoles are key intermediates in the

synthesis of purines and guanidines, which are fundamental components of nucleic acids

and have diverse biological activities.[3]

Scaffold for Bioactive Compounds: The 4-aminoimidazole moiety is found in molecules

developed as:

Antibacterial agents

Anticancer agents[3]

Antidiabetic agents[3]

Kinase inhibitors[3]

Waste Disposal
All waste containing 1H-Imidazol-4-amine dihydrochloride, both in solid form and in solution,

must be treated as hazardous chemical waste.

Collection: Collect waste in a designated, sealed, and clearly labeled container.

Segregation: Do not mix with incompatible waste streams, particularly strong oxidizers,

acids, acid anhydrides, and acid chlorides.

Disposal: Arrange for collection and disposal through your institution's Environmental Health

and Safety (EHS) office. Do not dispose of this chemical down the drain.
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Conclusion
1H-Imidazol-4-amine dihydrochloride is a compound of significant interest to the drug

discovery community. By adhering to the stringent safety, handling, and storage protocols

outlined in this guide, researchers can safely and effectively harness its synthetic potential. The

provided protocols for solution preparation offer a validated starting point for a variety of

experimental applications, ensuring both the integrity of the research and the safety of

laboratory personnel.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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